2-[(3,4-Dichlorophenyl)methyl]-6-(3-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• CAS RN: 893949-51-4
• Molecular Formula: C22H19Cl2N5O3
• Molecular Weight: 472.33
• IUPAC Name: 2-[(3,4-dichlorophenyl)methyl]-6-(3-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H19Cl2N5O3/c1-26-19-18(20(30)29(22(26)31)12-13-6-7-16(23)17(24)10-13)28-9-8-27(21(28)25-19)14-4-3-5-15(11-14)32-2/h3-7,10-11H,8-9,12H2,1-2H3
• InChI Key: XSKHLYKBIDFPGW-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC(=C(C=C3)Cl)Cl)N4CCN(C4=N2)C5=CC(=CC=C5)OC
• solubility: not available

Description

Molecular Structure Analysis

The molecular formula of this compound is C22H19Cl2N5O3. It likely has a complex three-dimensional structure due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, it’s likely that it can undergo a variety of reactions. For example, the purine and imidazole rings might be able to participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, it’s likely to be relatively nonpolar due to the presence of multiple aromatic rings.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s a drug or a drug candidate, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a drug candidate, future research might focus on testing its efficacy and safety in preclinical and clinical trials.